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Compound of Interest

Compound Name: Vat Black 38

Cat. No.: B1172229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vat Black 38, a complex violanthrone-based vat dye, is renowned for its excellent fastness

properties on cellulosic fibers.[1] Its application, like all vat dyes, necessitates a critical two-step

process: reduction to a water-soluble "leuco" form and subsequent oxidation back to the

insoluble pigment within the fiber matrix. The stability of the intermediate leuco solution is

paramount for achieving uniform and reproducible dyeing results. This document provides

detailed application notes and protocols for the preparation and stabilization of Vat Black 38

leuco solutions, intended for research and development applications.

The reduction, or "vatting," process converts the insoluble quinone structures of the dye into

their soluble hydroquinone (leuco) salt in an alkaline medium.[1] This is typically achieved using

a strong reducing agent, most commonly sodium hydrosulfite (also known as sodium

dithionite), in the presence of an alkali such as sodium hydroxide. The resulting leuco solution

is highly sensitive to atmospheric oxygen and can prematurely oxidize, leading to precipitation

of the dye and uneven application. Therefore, the stabilization of this solution is a critical aspect

of the overall process.

Chemical and Physical Properties
Chemical Name: C.I. Vat Black 38
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CAS Number: 12237-35-3[1][2]

Molecular Structure: Violanthrone derivative[1]

Appearance: Black powder[1]

Solubility: Insoluble in water in its oxidized form. The leuco form is soluble in alkaline

solutions.

Data Presentation
The following tables summarize the key quantitative parameters for the preparation and

stabilization of Vat Black 38 leuco solution. These values are representative and may require

optimization based on specific experimental conditions and substrate characteristics.

Table 1: Reagent Concentrations for Leuco Solution Preparation (Exhaust Dyeing Method)

Parameter Concentration Range Notes

Vat Black 38 (% on weight of

fiber)
1.0 - 8.0%

Adjust based on desired shade

depth.

Sodium Hydroxide (Caustic

Soda)
5 - 15 g/L

Higher concentrations for

darker shades.

Sodium Hydrosulfite 5 - 15 g/L

Sufficient excess is required to

maintain a reducing

environment.

Temperature 50 - 60 °C
Optimal for the reduction of Vat

Black 38.

Liquor Ratio 1:10 - 1:20

Ratio of the weight of the

goods to the volume of the dye

bath.

Table 2: Stabilizing Agents for Vat Black 38 Leuco Solution
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Stabilizing Agent
Recommended
Concentration

Mechanism of Action

Sodium Silicate 2 - 5 g/L

Acts as a buffer to maintain

alkalinity and can help to

control the reduction process.

Sodium Sulfide 1 - 3 g/L

Acts as a reducing agent and

oxygen scavenger, helping to

protect the sodium

hydrosulfite.[3][4][5][6][7]

Polyacrylamide 0.1 - 0.5 g/L

Can act as a protective colloid,

preventing dye aggregation

and improving solution stability.

Experimental Protocols
Protocol 1: Preparation of Vat Black 38 Leuco Solution
(Stock Vat Method)
This protocol describes the preparation of a concentrated stock solution of the leuco dye, which

is then added to the main dyebath.

Materials:

Vat Black 38 powder

Sodium Hydroxide (NaOH) pellets or 50% solution

Sodium Hydrosulfite (Na₂S₂O₄)

Deionized water

Heating and stirring plate

Beaker or flask

Graduated cylinders and weighing balance
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Procedure:

Paste Formation: In a beaker, create a smooth, lump-free paste of the required amount of

Vat Black 38 powder with a small amount of warm water (40-50°C).

Alkali Addition: Add the required volume of concentrated sodium hydroxide solution to the

dye paste while stirring continuously.

Reduction: Gradually sprinkle the sodium hydrosulfite powder into the alkaline dye

suspension with constant stirring. The solution will change color as the dye is reduced to its

leuco form.

Vatting: Heat the solution to 50-60°C and maintain this temperature for 10-15 minutes with

gentle stirring to ensure complete reduction. The final solution should be clear and have the

characteristic color of the leuco form.

Dilution: The prepared stock vat is then carefully added to the main dyebath, which has been

pre-heated and contains the remaining process water and any necessary auxiliaries.

Protocol 2: Stabilization of the Vat Black 38 Leuco
Dyebath
This protocol outlines the addition of stabilizing agents to the dyebath to prevent premature

oxidation of the leuco dye.

Materials:

Prepared Vat Black 38 leuco dyebath

Stabilizing agent(s) of choice (e.g., sodium silicate, sodium sulfide, polyacrylamide)

Stirring apparatus

Procedure:

Prepare the Dyebath: Prepare the main dyebath with the required volume of water and heat

to the dyeing temperature (50-60°C).
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Add Auxiliaries: Add any wetting or dispersing agents to the dyebath and stir until dissolved.

Add Stabilizer(s):

For Sodium Silicate: Add the calculated amount of sodium silicate solution to the dyebath

and stir.

For Sodium Sulfide: Dissolve the required amount of sodium sulfide in a small amount of

water and add it to the dyebath.

For Polyacrylamide: Prepare a stock solution of polyacrylamide as per the manufacturer's

instructions and add the required volume to the dyebath.

Add Leuco Dye: Carefully add the prepared stock vat of leuco Vat Black 38 to the stabilized

dyebath.

Maintain Reducing Conditions: Throughout the dyeing process, it is crucial to maintain a

reducing atmosphere. This can be monitored using appropriate test papers or redox potential

measurements. If necessary, small additions of sodium hydrosulfite can be made.

Mandatory Visualization
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Caption: Chemical reduction of Vat Black 38 to its soluble leuco form.
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Caption: Experimental workflow for the preparation and application of Vat Black 38 leuco

solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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